molecular formula C22H21N3O2S B11513028 2-[(3-cyano-6-oxo-4-phenyl-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide

2-[(3-cyano-6-oxo-4-phenyl-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide

Cat. No.: B11513028
M. Wt: 391.5 g/mol
InChI Key: QGUZREIGQGHJCL-UHFFFAOYSA-N
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Description

  • This compound is also known as 2-(3-cyano-6-oxo-4-phenyl-1,4,5,6-tetrahydropyridin-2-yl)propanedinitrile or 4-methylmorpholine .
  • Its chemical formula is C15H10N4O .
  • The compound consists of a tetrahydropyridine ring with a cyano group, a phenyl group, and a 4-methylmorpholine moiety.
  • It is used in various scientific applications due to its intriguing properties.
  • Preparation Methods

    • One synthetic route involves the reaction of a suitable precursor with 2,3-dicyanopropionic acid ethyl ester in the presence of water. After stirring at room temperature, dichloromethane is added, and the mixture is transferred to a separatory funnel. The organic layer is extracted, washed, and treated with dilute base to obtain the product .
    • Industrial production methods may vary, but the key steps involve the formation of the tetrahydropyridine ring and subsequent functionalization.
  • Chemical Reactions Analysis

    • This compound can undergo various reactions:
      • Oxidation : It may be oxidized under appropriate conditions.
      • Reduction : Reduction reactions can modify the cyano group or other functional groups.
      • Substitution : Substituents on the phenyl ring can be replaced.
    • Common reagents include reducing agents (e.g., lithium aluminum hydride), oxidizing agents (e.g., potassium permanganate), and nucleophiles (e.g., Grignard reagents).
    • Major products depend on the specific reaction conditions and substituents.
  • Scientific Research Applications

    • Chemistry : Used as a building block in organic synthesis.
    • Biology : Investigated for potential bioactivity.
    • Medicine : May exhibit pharmacological effects.
    • Industry : Employed in the preparation of other compounds.
  • Mechanism of Action

    • The exact mechanism remains an active area of research.
    • Potential molecular targets and pathways need further exploration.
  • Comparison with Similar Compounds

    • While I couldn’t find direct analogs, its unique structure warrants further investigation.
    • Similar compounds may include other tetrahydropyridines or cyano-substituted molecules.

    Remember, this compound’s versatility makes it intriguing for both fundamental research and practical applications

    Properties

    Molecular Formula

    C22H21N3O2S

    Molecular Weight

    391.5 g/mol

    IUPAC Name

    2-[(5-cyano-2-oxo-4-phenyl-3,4-dihydro-1H-pyridin-6-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide

    InChI

    InChI=1S/C22H21N3O2S/c1-14-8-9-15(2)19(10-14)24-21(27)13-28-22-18(12-23)17(11-20(26)25-22)16-6-4-3-5-7-16/h3-10,17H,11,13H2,1-2H3,(H,24,27)(H,25,26)

    InChI Key

    QGUZREIGQGHJCL-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC(=C(C=C1)C)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC=CC=C3)C#N

    Origin of Product

    United States

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